Cas no 1806883-25-9 (6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol
• CAS No: 1806883-25-9
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4889869
• Update Time: 2025-05-22

6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol

• Inchi： 1S/C7H6F2N2O4/c8-6(9)4-1-5(11(14)15)3(2-12)7(13)10-4/h1,6,12H,2H2,(H,10,13)
• InChI Key： KNKBBRCLAZPMDR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CO)C(N1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 0.1
• Topological Polar Surface Area: 95.2

Additional information on 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol

Comprehensive Overview of 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol (CAS No. 1806883-25-9)

In the realm of specialty chemicals, 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol (CAS No. 1806883-25-9) stands out as a compound of significant interest due to its unique structural features and potential applications. This nitropyridine derivative, characterized by the presence of a difluoromethyl group and a hydroxyl moiety, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₇H₆F₂N₂O₄, reflects a balanced combination of reactivity and stability, making it a versatile intermediate in synthetic chemistry.

The compound's nitropyridine core is a hallmark of its utility, as this scaffold is frequently employed in the design of bioactive molecules. Researchers are particularly intrigued by its potential role in developing novel antimicrobial agents and enzyme inhibitors, topics that align with current global health priorities. Recent studies have explored its derivatives for their ability to modulate biological pathways, a subject frequently searched in academic databases and AI-driven drug discovery platforms. The inclusion of a difluoromethyl group further enhances its metabolic stability, a property highly valued in modern medicinal chemistry.

From a synthetic perspective, 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol offers intriguing possibilities. Its hydroxy and methanol functionalities provide handles for further derivatization, enabling the creation of diverse molecular libraries. This aligns with the growing demand for high-throughput screening compounds, a trend driven by the pharmaceutical industry's need for rapid hit identification. The compound's nitro group also serves as a potential precursor for reduced analogs, expanding its utility in heterocyclic chemistry.

Environmental considerations surrounding fluorinated compounds have placed 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol under scrutiny from green chemistry perspectives. While not classified as hazardous, its difluoromethyl component has prompted investigations into biodegradation pathways, reflecting the chemical industry's focus on sustainable synthesis. This aspect resonates with environmentally conscious researchers who frequently search for eco-friendly fluorination methods and green chemistry alternatives.

The analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its structure, particularly the spatial arrangement of its substituents. These methods are frequently discussed in online forums and scientific communities, where professionals exchange insights about structural elucidation of complex molecules. The compound's chromatographic behavior has also been studied, providing valuable data for quality control in industrial settings.

In material science applications, the nitropyridine moiety of this compound has shown promise in the development of functional materials. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it a candidate for designing molecular assemblies, a hot topic in nanotechnology research. The compound's photophysical properties are currently under investigation, with preliminary studies suggesting potential applications in optical materials and sensor technologies.

The commercial availability of 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol has made it accessible to researchers worldwide, though its synthesis remains an active area of investigation. Recent patents have disclosed improved routes to this compound, addressing common challenges in regioselective nitration and fluoromethylation reactions. These technological advances respond to the growing demand for efficient synthetic methods, a frequently searched topic in chemical databases and process chemistry discussions.

From a regulatory standpoint, this compound falls outside restricted categories, making it attractive for international research collaborations. Its status as a non-controlled substance facilitates cross-border exchange of samples and data, crucial for accelerating drug discovery pipelines and material science innovations. This aspect is particularly relevant in today's interconnected research landscape, where global scientific collaboration is highly valued.

Looking ahead, 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol is poised to maintain its relevance in chemical research. Its structural features continue to inspire novel applications, from bioconjugation chemistry to catalysis. As computational methods for molecular property prediction advance, this compound serves as an excellent test case for validating new algorithms, bridging the gap between theoretical and experimental chemistry.

The safety profile of this compound has been thoroughly documented, with standard precautions recommended for handling organic chemicals. While not classified as dangerous, proper laboratory safety protocols should always be observed, a reminder that resonates with the chemical community's emphasis on responsible research practices. This consideration aligns with frequently searched topics regarding chemical handling guidelines and workplace safety standards in research environments.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-methanol (CAS No. 1806883-25-9) represents a fascinating intersection of structural complexity and practical utility. Its ongoing investigation across multiple disciplines underscores the enduring value of carefully designed heterocyclic compounds in addressing contemporary scientific challenges. As research paradigms evolve, this molecule will likely continue to contribute valuable insights to medicinal chemistry, material science, and beyond.